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Compound of Interest

Compound Name: Coronene-d12

Cat. No.: B580172 Get Quote

For researchers, scientists, and professionals in drug development and environmental analysis,

this guide provides in-depth technical information on Coronene-d12, a deuterated polycyclic

aromatic hydrocarbon (PAH). This document outlines its key properties and common

applications, particularly its role as an internal standard in analytical chemistry.

Core Properties of Coronene-d12
Coronene-d12 is a deuterated form of coronene, a seven-ring polycyclic aromatic

hydrocarbon. Its physical and chemical properties are summarized in the table below.
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Property Value

CAS Number 16083-32-2[1][2][3][4][5]

Molecular Formula C₂₄D₁₂

Molecular Weight 312.43 g/mol

Synonyms

Coronene-d12 (8CI,9CI), Coronene D12,

1,2,3,4,5,6,7,8,9,10,11,12-

dodecadeuteriocoronene

Chemical Purity Typically ≥97%

Physical Form Neat solid

Storage
Store at room temperature, protected from light

and moisture

Analytical Applications and Experimental Workflow
Coronene-d12 is primarily utilized as an internal standard in analytical methodologies for the

detection and quantification of PAHs in various environmental matrices. Its deuteration makes it

chemically similar to the non-deuterated coronene, but with a distinct mass, allowing for

accurate quantification via mass spectrometry.

A typical experimental workflow for the analysis of PAHs using Coronene-d12 as an internal

standard is depicted below. This process generally involves sample preparation, spiking with

the internal standard, extraction, cleanup, and subsequent analysis by a chromatographic

technique coupled with a mass spectrometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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